Cas no 1375174-46-1 (1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane)

• Product Name: 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane
• CAS No: 1375174-46-1
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• MDL: MFCD21191468
• CID: 4594602
• PubChem ID: 65273416
• Update Time: 2025-06-08

1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane
• 1H-1,4-Diazepine, 1-(3-ethyl-1,2,4-thiadiazol-5-yl)hexahydro-

• MDL： MFCD21191468
• Inchi： 1S/C9H16N4S/c1-2-8-11-9(14-12-8)13-6-3-4-10-5-7-13/h10H,2-7H2,1H3
• InChI Key： ABKXEOXCEFQOJU-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CC)N=2)CCCNCC1

Additional information on 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane

Introduction to 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane (CAS No. 1375174-46-1)

1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane, also known by its CAS number 1375174-46-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane make it an intriguing candidate for various pharmacological studies.

The chemical structure of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane consists of a diazepane ring fused with a thiadiazole moiety. The presence of the ethyl group at the 3-position of the thiadiazole ring adds to its structural complexity and contributes to its unique pharmacological properties. This compound has been synthesized through a series of well-defined chemical reactions, including condensation and cyclization steps, which have been optimized to achieve high yields and purity.

In recent years, significant progress has been made in understanding the biological activities of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate various signaling pathways involved in inflammation and pain perception. For instance, research has demonstrated that 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory properties, 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. It has been found to reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The potential therapeutic applications of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane are not limited to inflammation and neuroprotection. Recent research has also explored its antiviral properties. Studies have shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is believed to be mediated through the disruption of viral entry into host cells or by interfering with viral replication machinery.

In addition to its biological activities, the pharmacokinetic properties of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane have been extensively studied. Preclinical data indicate that this compound has favorable absorption and distribution profiles. It is rapidly absorbed after oral administration and achieves therapeutic concentrations in plasma within a few hours. The compound is also metabolically stable and has a reasonable half-life, making it suitable for once-daily dosing regimens.

The safety profile of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has been evaluated in both in vitro and in vivo models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new drug candidate, further safety assessments are necessary before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane in various therapeutic indications. Early-phase trials have focused on assessing its anti-inflammatory properties in patients with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life.

In conclusion, 1-(3-ethyl-1,2,4-thiadiazol-5-y l)- 1 , 4 -d iaz epane (CAS No . 0 ) strong > represents a promising new compound with a wide range of potential therapeutic applications . Its unique chemical structure , coupled with its favorable pharmacological profile , makes it an attractive candidate for further development . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for its potential use in treating various diseases . p >